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Compound of Interest

Compound Name: 3-(Azidopropyl)triethoxysilane

Cat. No.: B1591837

An In-depth Technical Guide to 3-(Azidopropyl)triethoxysilane

Introduction

3-(Azidopropyl)triethoxysilane is an organosilicon compound widely utilized as a versatile
crosslinking and surface modification agent.[1] Its unique bifunctional structure, featuring a
triethoxysilane group at one end and an azide terminal group at the other, enables the covalent
linkage of organic molecules to inorganic substrates.[1][2] The triethoxysilane moiety facilitates
strong bonding to hydroxyl-rich surfaces such as glass, silicon oxide, and various metal oxides,
while the azide group provides a reactive handle for subsequent bioconjugation reactions, most
notably copper-catalyzed or strain-promoted azide-alkyne cycloaddition (Click Chemistry).[1][3]
[4] This guide provides a comprehensive overview of its chemical structure, properties,
synthesis, and key applications for researchers in materials science and drug development.

Chemical Structure and Properties

3-(Azidopropyl)triethoxysilane is characterized by a central silicon atom bonded to three
ethoxy groups and a propyl chain terminating with an azide functional group.[1] Its key
chemical and physical properties are summarized below.

Physicochemical Data
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Property Value

CAS Number 83315-69-9[1][5]

Molecular Formula CoH21N303Si[1][6]

Molecular Weight 247.37 g/mol [1][6]

Appearance Colorless to almost colorless clear liquid[1]
Density 0.981 g/mL at 20°C[1][2][7]

Boiling Point 72-75°C at 0.5 mmHg[1][2][7]

Refractive Index 1.4257 at 20°C[1][2][7]

SMILES CCO--INVALID-LINK--(OCC)OCC[1][5]

InChl Key DHFNCWQATZVOGB-UHFFFAOYSA-N[1][8]

The compound is sensitive to moisture and reacts slowly with water, leading to the hydrolysis of
the ethoxy groups and liberating ethanol.[2][7][9] For stability, it should be stored in sealed
containers under an inert gas atmosphere at temperatures below 15-30°C.[5][9]

Chemical Structure Diagram
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Caption: Chemical structure of 3-(Azidopropyl)triethoxysilane.

Synthesis

The primary synthetic route for 3-(Azidopropyl)triethoxysilane involves a nucleophilic
substitution reaction.[1] This established method uses 3-chloropropyltriethoxysilane as the
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starting material and sodium azide as the azide source.[1] The reaction is typically performed in
a polar aprotic solvent, such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO), to
facilitate the displacement of the terminal chlorine atom by the azide anion.[1] Following the
reaction, the product can be purified by distillation or chromatography.[1]

Core Applications in Research and Drug
Development

The dual functionality of 3-(Azidopropyl)triethoxysilane makes it a valuable tool in various
scientific fields.

o Surface Modification and Immobilization: As a silane coupling agent, it is extensively used to
form a stable organic monolayer on inorganic surfaces like glass and silicon oxide.[1] The
triethoxysilane group covalently bonds with surface hydroxyl groups, exposing the azide
functionality for further reactions.[1][2]

e Bioconjugation via Click Chemistry: The terminal azide group is a key component in
bioorthogonal "click chemistry" reactions, particularly the copper(l)-catalyzed azide-alkyne
cycloaddition (CUAAC).[1][3] This allows for the highly efficient and specific attachment of
biomolecules (e.g., proteins, DNA, peptides) that have been pre-functionalized with an
alkyne group.[1][3][4]

» Biosensor Development: By immobilizing specific biomolecules like antibodies or enzymes
onto sensor surfaces, 3-(Azidopropyl)triethoxysilane is crucial for fabricating sensitive and
specific biosensors for detecting target analytes.[1]

o Drug Discovery: In high-throughput screening, drug targets can be immobilized on surfaces,
which is facilitated by this silane, to screen libraries of potential drug candidates.[1]

o Nanoparticle Functionalization: It is used to modify the surface of silica nanoparticles,
enabling their conjugation with therapeutic agents or targeting ligands for applications in drug
delivery and diagnostics.[]

Experimental Protocols
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Protocol 1: Surface Silanization of Glass or Silicon
Substrates

This protocol details the procedure for creating an azide-functionalized surface on a glass or
silicon oxide substrate, a foundational step for subsequent bioconjugation.

Materials:

Glass or silicon oxide substrates (e.g., microscope slides, coverslips)

o Piranha solution (7:3 mixture of concentrated H2SO4 and 30% H202) (Caution: Extremely
corrosive)

» Deionized (DI) water

e Anhydrous Toluene

o 3-(Azidopropyl)triethoxysilane (APTES)

o Ethanol

» Nitrogen gas stream

e Oven

Procedure:

o Substrate Cleaning and Hydroxylation:

o Immerse the substrates in Piranha solution for 30 minutes at room temperature in a fume
hood to remove organic residues and generate surface silanol (-OH) groups.[10]

o Carefully remove the substrates and rinse them extensively with DI water.[10]

o Dry the substrates using a nitrogen gas stream.[10]

o Bake the clean substrates in an oven at 110°C for 30 minutes to eliminate any residual
water.[10]
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¢ Silanization:

(¢]

Prepare a 2% (v/v) solution of 3-(Azidopropyl)triethoxysilane in anhydrous toluene in a
clean, dry reaction vessel.

o Immerse the dried substrates in the silane solution.[10]
o Allow the reaction to proceed for 2-4 hours at room temperature with gentle agitation.[10]

o Remove the substrates from the solution and rinse thoroughly with fresh toluene to wash
away any non-covalently bound silane.[10]

o Perform a final rinse with ethanol, followed by DI water.[10]
e Curing and Storage:
o Dry the functionalized substrates under a nitrogen gas stream.[10]

o Cure the silane layer by baking the substrates in an oven at 110°C for 30-60 minutes to
promote the formation of stable siloxane bonds.[10]

o The azide-functionalized substrates are now ready for bioconjugation or can be stored in a
desiccator for future use.

Workflow for Surface Functionalization and
Bioconjugation

Substrate Piranha Clean _ (Hydroxylated Surface| _Silanization _ [ Azide-Functionalized) Click Chemistry
(Glass, SiO2) (-OH groups) Surface (-N3) (e.g., CUAAC)
Alkyne-Modified

Biomolecule

on Surface

Click to download full resolution via product page

Caption: Workflow for surface modification and bioconjugation.
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Safety and Handling

3-(Azidopropyl)triethoxysilane requires careful handling. It is harmful if swallowed or in
contact with skin and can cause skin irritation and serious eye damage.[6][9] The compound is
moisture-sensitive and its hydrolysis produces ethanol.[9] Contact with strong acids can lead to
the formation of toxic hydrazoic acid.[9] It may also form explosive azides upon contact with
certain metals like copper, silver, and lead.[9] Always handle this chemical in a well-ventilated
fume hood with appropriate personal protective equipment (PPE), including gloves and safety
glasses.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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